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Compound of Interest

Compound Name: (R)-Nvs-ZP7-4

Cat. No.: B8093361 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and experimental protocols for

using the inactive analog, (R)-Nvs-ZP7-4, in control experiments.

Frequently Asked Questions (FAQs)
Q1: What is NVS-ZP7-4 and what is its mechanism of action?

A1: NVS-ZP7-4 is a small molecule inhibitor of the zinc transporter SLC39A7, also known as

ZIP7.[1][2][3] ZIP7 is located in the endoplasmic reticulum (ER) membrane and is responsible

for transporting zinc from the ER into the cytoplasm.[4][5] By inhibiting ZIP7, NVS-ZP7-4

causes an accumulation of zinc in the ER, which leads to ER stress and the unfolded protein

response (UPR). This disruption in zinc homeostasis and induction of ER stress interferes with

the proper trafficking and maturation of transmembrane proteins, most notably the Notch

receptor, thereby inhibiting Notch signaling.

Q2: What is (R)-Nvs-ZP7-4, and why is it used as a control?

A2: (R)-Nvs-ZP7-4 is the R-isomer of NVS-ZP7-4. The biological activity of the NVS-ZP7

chemical scaffold is stereospecific, meaning that only one of its enantiomers (mirror-image

isomers) is biologically active. The enantiomer of the active compound is used as an inactive

analog or negative control in experiments. Using an inactive analog like (R)-Nvs-ZP7-4 is

crucial to demonstrate that the observed biological effects of the active compound are due to

specific inhibition of the target (ZIP7) and not due to off-target effects or the general chemical
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structure of the compound. Other inactive analogs of this series mentioned in the literature

include NVS-ZP7-2 and NVS-ZP7-8.

Q3: What is the primary target of NVS-ZP7-4?

A3: The primary and direct target of NVS-ZP7-4 is the zinc transporter SLC39A7 (ZIP7). This

was validated through multiple approaches, including the generation of a compound-resistant

cell line which had a specific mutation (V430E) in the ZIP7 gene, and through photoaffinity

labeling experiments that showed a direct interaction between a compound analog and the

ZIP7 protein.

Q4: How should I prepare and store NVS-ZP7-4 and its inactive analog?

A4: For in vitro experiments, NVS-ZP7-4 can be dissolved in fresh DMSO to prepare a stock

solution, for example, at a concentration of 100 mg/mL. It is recommended to aliquot the stock

solution to avoid repeated freeze-thaw cycles. Store the powder at -20°C for up to 3 years and

the stock solution in solvent at -80°C for up to one year.

Signaling & Logic Diagrams
A diagram of the NVS-ZP7-4 mechanism of action is provided below.
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1. Seed TALL-1 cells
in 96-well plates

2. Incubate for 24 hours

3. Prepare serial dilutions of:
- NVS-ZP7-4 (Active)

- (R)-Nvs-ZP7-4 (Inactive)
- DMSO (Vehicle)

4. Treat cells with compounds
for 72 hours

5. Harvest cells and wash
with PBS

6. Stain with Annexin V/PI
according to kit protocol

7. Analyze samples by
flow cytometry

8. Quantify apoptotic vs.
 live/necrotic cells

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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